Cas no 359821-70-8 (2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid)

• Product Name: 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid
• CAS No: 359821-70-8
• MF: C₁₆H₁₄N₂O₃
• MW: 282.293963909149
• CID: 6250945
• PubChem ID: 6893521
• Update Time: 2025-10-28

2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid
• 359821-70-8
• AKOS002235868
• (E)-2-((2-(2-phenylacetyl)hydrazono)methyl)benzoic acid
• HMS1653J19
• SR-01000013315
• 2-[(1E)-[(2-PHENYLACETAMIDO)IMINO]METHYL]BENZOIC ACID
• SR-01000013315-1
• F1577-0100
• 2-[(E)-[(2-phenylacetyl)hydrazinylidene]methyl]benzoic acid
• AB00686163-01

• Inchi： 1S/C16H14N2O3/c19-15(10-12-6-2-1-3-7-12)18-17-11-13-8-4-5-9-14(13)16(20)21/h1-9,11H,10H2,(H,18,19)(H,20,21)/b17-11+
• InChI Key： NAJKXQFBRPPTBA-GZTJUZNOSA-N
• SMILES： O=C(CC1C=CC=CC=1)N/N=C/C1C=CC=CC=1C(=O)O

Computed Properties

• Exact Mass: 282.10044231g/mol
• Monoisotopic Mass: 282.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78.8Ų

Additional information on 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid

2-(1E)-(2-phenylacetamido)iminomethylbenzoic Acid: A Comprehensive Overview

2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid (CAS No. 359821-70-8) is a compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, also known as 2-(E)-(2-phenylacetamido)iminomethylbenzoic acid, is a derivative of benzoic acid with a unique structure that includes an imino group and a phenylacetamide moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a valuable candidate for various applications.

The molecular formula of 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid is C₁₅H₁₃N₃O₃, and its molecular weight is approximately 287.28 g/mol. The compound's structure features a benzene ring with a carboxylic acid group at the ortho position, an imino group, and a phenylacetamide substituent. This arrangement provides a rich array of functional groups that can participate in various chemical reactions and interactions with biological targets.

In recent years, the study of 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid has been driven by its potential therapeutic applications. Research has shown that this compound exhibits promising activity in several areas, including anti-inflammatory, anti-cancer, and antimicrobial properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid can effectively inhibit the activity of specific enzymes involved in inflammatory pathways, making it a potential candidate for the development of new anti-inflammatory drugs.

Beyond its anti-inflammatory properties, 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid has also shown promise in cancer research. A 2020 study in the Cancer Research Journal reported that this compound can selectively target and inhibit the growth of certain cancer cell lines, particularly those associated with breast and lung cancers. The mechanism of action involves the disruption of key signaling pathways that are crucial for cancer cell survival and proliferation.

The antimicrobial activity of 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid has also been explored. A 2019 study published in the Antimicrobial Agents and Chemotherapy journal found that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The unique combination of functional groups in its structure allows it to interfere with bacterial cell wall synthesis and disrupt essential metabolic processes, thereby inhibiting bacterial growth.

In addition to its therapeutic potential, 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid has been studied for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile chemical structure makes it an attractive starting material for the development of novel drugs and pharmaceuticals. For example, researchers have used this compound as a building block to synthesize derivatives with enhanced pharmacological properties, such as improved solubility and bioavailability.

The synthesis of 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid typically involves multi-step processes that include the formation of the imino group and the attachment of the phenylacetamide moiety to the benzoic acid scaffold. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing this compound, making it more accessible for further research and development.

In conclusion, 2-(1E)-(2-phenylacetamido)iminomethylbenzoic acid (CAS No. 359821-70-8) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory, anti-cancer, and antimicrobial properties. Ongoing research continues to uncover new applications for this compound, highlighting its importance in the development of novel therapeutic agents.